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impurities

  • Oxidopamine
    Oxidopamine
    • Cat. No.:
    • B193587
    • CAS No.:
    • 1199-18-4
    • Molecular Formula:
    • C8H11NO3
    • Molecular Weight:
    • 169.18 g/mol
    Description
    6-hydroxydopamine is a solid. Used as a pharmacological agent.
    Oxidopamine is a benzenetriol that is phenethylamine in which the hydrogens at positions 2, 4, and 5 on the phenyl ring are replaced by hydroxy g...
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  • Fluvastatin t-butyl ester, (-)-
    Fluvastatin t-butyl ester, (-)-
    • Cat. No.:
    • B193428
    • CAS No.:
    • 194934-96-8
    • Molecular Formula:
    • C28H34FNO4
    • Molecular Weight:
    • 467.6 g/mol
    Description
    Fluvastatin t-Butyl Ester is an intermediate for the preparation of (3R,5S)-Fluvastatin.
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  • Fosamprenavir
    Fosamprenavir
    • Cat. No.:
    • B192916
    • CAS No.:
    • 226700-79-4
    • Molecular Formula:
    • C25H34CaN3O9PS
    • Molecular Weight:
    • 623.7 g/mol
    Description
    Fosamprenavir (brand name: Lexiva) is a prescription medicine approved by the U.S. Food and Drug Administration (FDA) for the treatment of HIV infection in adults and children. Fosamprenavir is always used in co...
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  • 3-(2,6-Dichlorophenyl)-5-methylisoxazole-4-carboxylic acid
    3-(2,6-Dichlorophenyl)-5-methylisoxazole-4-carboxylic a...
    • Cat. No.:
    • B194086
    • CAS No.:
    • 3919-76-4
    • Molecular Formula:
    • C11H7Cl2NO3
    • Molecular Weight:
    • 272.08 g/mol
    Description
    Dicloxacillin impurity.
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  • 6-Aminomethyl-5,6-dihydromorphanthridine
    6-Aminomethyl-5,6-dihydromorphanthridine
    • Cat. No.:
    • B192718
    • CAS No.:
    • 41218-84-2
    • Molecular Formula:
    • C15H16N2
    • Molecular Weight:
    • 224.3 g/mol
    Description
    An impurity of Epinastine. Epinastine is a non-sedating ophthalmic antihistamine that antagonizes histamine H5 receptors and prevents the release of pro-inflammatory mediators from mast cells and eosinophils....
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  • Estradiol enanthate
    Estradiol enanthate
    • Cat. No.:
    • B195154
    • CAS No.:
    • 4956-37-0
    • Molecular Formula:
    • C25H36O3
    • Molecular Weight:
    • 384.6 g/mol
    Description
    Estradiol enanthate is a steroid ester.
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  • 6-Des(diethanolamino)-6-chloro Dipyridamole
    6-Des(diethanolamino)-6-chloro Dipyridamole
    • Cat. No.:
    • B194544
    • CAS No.:
    • 54093-92-4
    • Molecular Formula:
    • C20H30ClN7O2
    • Molecular Weight:
    • 435.9 g/mol
    Description
    Dipyridamole impurity. An antitumor nucleoside pyrimido pyrimidine.
    Dipyridamole impurity.
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  • 7-Chloro Epinastine Hydrochloride
    7-Chloro Epinastine Hydrochloride
    • Cat. No.:
    • B192721
    • CAS No.:
    • 80012-45-9
    • Molecular Formula:
    • C16H14ClN3.HCl
    • Molecular Weight:
    • 320.2 g/mol
    Description
    An impurity of Epinastine. Epinastine is a non-sedating ophthalmic antihistamine that antagonizes histamine H2 receptors and prevents the release of pro-inflammatory mediators from mast cells and eosinophils....
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  • 3,3'-(2-(2-Methoxyphenoxy)ethylazanediyl)bis(1-(9H-carbazol-4-yloxy)propan-2-ol)
    3,3'-(2-(2-Methoxyphenoxy)ethylazanediyl)bis(1-(9H-carb...
    • Cat. No.:
    • B193026
    • CAS No.:
    • 918903-20-5
    • Molecular Formula:
    • C39H39N3O6
    • Molecular Weight:
    • 645.7 g/mol
    Description
    Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standar...
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  • Argatroban M1 metabolite
    Argatroban M1 metabolite
    • Cat. No.:
    • B194359
    • CAS No.:
    • 951130-92-0
    • Molecular Formula:
    • C23H32N6O5S
    • Molecular Weight:
    • 504.6 g/mol
    Description
    A metabolite of Argatroban
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